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Audience: Researchers, scientists, and drug development professionals.

Introduction:

Brady's test, also known as the 2,4-dinitrophenylhydrazine (DNPH) test, is a classical
analytical technique in organic chemistry for the qualitative detection of carbonyl functionalities,
specifically aldehydes and ketones.[1][2][3] The reaction involves the condensation of 2,4-
dinitrophenylhydrazine with an aldehyde or a ketone to form a corresponding 2,4-
dinitrophenylhydrazone.[4][5] This product is a brightly colored solid, typically yellow, orange, or
red, and its formation indicates a positive test.[1][3][6] The color of the precipitate can offer
preliminary insights into the structure of the carbonyl compound, with aromatic carbonyls
generally producing redder precipitates.[6] Furthermore, the distinct melting point of the purified
hydrazone derivative serves as a crucial physical property for the identification of the original
carbonyl compound.[1][7] This test is highly specific for aldehydes and ketones, as other
carbonyl-containing functional groups like carboxylic acids, esters, and amides do not react
under these conditions due to resonance stabilization.[6]

Data Presentation: Melting Points of 2,4-Dinitrophenylhydrazone Derivatives

The melting point of the 2,4-dinitrophenylhydrazone derivative is a key parameter for identifying
the specific aldehyde or ketone. The following table summarizes the reported melting points for
derivatives of common carbonyl compounds. It is important to note that variations in reported
melting points can exist in the literature due to factors such as isomeric forms of the derivatives
and the recrystallization solvent used.[8]
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Carbonyl Compound

Melting Point of 2,4-
Molecular Formula Dinitrophenylhydrazone
Derivative (°C)

Methanal (Formaldehyde) HCHO 167[7][9]
Ethanal (Acetaldehyde) CHsCHO 164[9], 168[10]
Propanal (Propionaldehyde) CHsCH2CHO 156[7][9]
Butanal CaHsO 123[9]
Propanone (Acetone) CHsCOCHs 126
Butan-2-one C4HsO 116
Pentan-2-one CsH100 144
Cyclohexanone CeH100 162
Benzaldehyde C7HeO 237
Acetophenone CsHsO 250

Experimental Protocols

1. Preparation of Brady's Reagent (2,4-Dinitrophenylhydrazine Solution)

Method A: Using Sulfuric Acid

This is a commonly used formulation.

o Materials:

o 2,4-Dinitrophenylhydrazine

o Concentrated Sulfuric Acid

o Methanol or 95% Ethanol

o Water
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e Procedure:

o

Suspend 0.25 g of 2,4-dinitrophenylhydrazine in 5 mL of methanol.[4]

[¢]

Cautiously add 0.5 mL of concentrated sulfuric acid.[4]

[¢]

If necessary, warm the solution to facilitate dissolution.[4]

[e]

Filter the warm solution if any solid remains.[4]
Method B: Using Phosphoric Acid (A Safer Alternative)
This method avoids the use of concentrated sulfuric acid and is now often recommended.[11]
o Materials:
o 2,4-Dinitrophenylhydrazine (0.5 g)[11]
o 85% Phosphoric(V) Acid (~12-13 cm3)[11]
o Ethanol (to make up to 25 cms3)[11]

e Procedure:

[e]

In a beaker, add 0.5 g of 2,4-dinitrophenylhydrazine to approximately 12-13 cm? of 85%
phosphoric(V) acid.[11][12]

[e]

Stir the mixture until the 2,4-dinitrophenylhydrazine has completely dissolved. This may
take 10-15 minutes.[11]

[e]

Once dissolved, add ethanol to make the total volume up to 25 cm3.[11][12]

o

Stir to ensure the solution is homogeneous.[12]
2. Qualitative Test for Aldehydes and Ketones
e Procedure:

o Place a small amount (e.g., 2-3 mL) of Brady's reagent into a test tube.[1]
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Add a few drops of the sample to be tested (if the sample is a solid, dissolve it in a minimal
amount of a suitable solvent like methanol or ethanol).[1][7]

Agitate the mixture gently.[12]

Observe for the formation of a precipitate. A positive test is indicated by the formation of a
yellow, orange, or red precipitate.[1][3][6]

If no precipitate forms immediately at room temperature, warm the mixture in a water bath
for a few minutes and then allow it to cool.[13]

3. Purification and Characterization of the 2,4-Dinitrophenylhydrazone Derivative

For definitive identification of the carbonyl compound, the crude precipitate should be purified

by recrystallization.

e Procedure:

o

Filter the precipitate using a Buchner funnel and wash it with a small amount of cold
methanol to remove unreacted reagents.[7]

Recrystallize the solid from a suitable solvent (e.g., ethanol, methanol, or a mixture of
ethanol and water).[4]

Dissolve the crude product in the minimum amount of the hot solvent.
Allow the solution to cool slowly to room temperature to form crystals.

Filter the purified crystals, wash with a small amount of cold solvent, and dry them
thoroughly.

Determine the melting point of the dry, purified crystals.[7]

Compare the experimentally determined melting point with the literature values to identify
the original aldehyde or ketone.[7]

Safety Precautions:
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o Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.

e 2,4-Dinitrophenylhydrazine is flammable and potentially explosive when dry; it should be
handled as a moist powder.[1][6]

o Concentrated sulfuric acid and phosphoric acid are corrosive and should be handled with
extreme care in a fume hood.[14]

e Many of the organic solvents and carbonyl compounds used are flammable and may be toxic
or irritant.[11][15] Handle them in a well-ventilated area.

Visualizations

Diagram 1: Experimental Workflow for Brady's Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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